Cas no 1805236-30-9 (Methyl 3-chloromethyl-2-cyano-4-hydroxybenzoate)

• Product Name: Methyl 3-chloromethyl-2-cyano-4-hydroxybenzoate
• CAS No: 1805236-30-9
• MF: C₁₀H₈ClNO₃
• MW: 225.628421783447
• CID: 4949924
• Update Time: 2025-07-17

Methyl 3-chloromethyl-2-cyano-4-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-chloromethyl-2-cyano-4-hydroxybenzoate

• Inchi： 1S/C10H8ClNO3/c1-15-10(14)6-2-3-9(13)7(4-11)8(6)5-12/h2-3,13H,4H2,1H3
• InChI Key： JFZMLCBSIWHYEG-UHFFFAOYSA-N
• SMILES： ClCC1C(=CC=C(C(=O)OC)C=1C#N)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 286
• XLogP3: 1.5
• Topological Polar Surface Area: 70.3

Additional information on Methyl 3-chloromethyl-2-cyano-4-hydroxybenzoate

Methyl 3-chloromethyl-2-cyano-4-hydroxybenzoate (CAS 1805236-30-9): A Comprehensive Overview of Its Chemical Properties, Synthesis, and Applications in Biomedical Research

Methyl 3-chloromethyl-2-cyano-4-hydroxybenzoate, a derivative of 4-hydroxybenzoic acid, has garnered significant attention in recent years due to its unique chemical structure and potential applications in biomedical research. This compound, characterized by its 3-chloromethyl and 2-cyano functional groups, is synthesized through a series of electrophilic substitution and esterification reactions. Its molecular formula, C10H7ClNO4, and molecular weight of 245.64 g/mol are critical parameters for understanding its behavior in various chemical and biological systems.

Recent studies have highlighted the importance of 4-hydroxybenzoic acid derivatives in the development of antimicrobial agents and anti-inflammatory drugs. The cyano group in Methyl 3-chloromethyl-2-cyano-3-hydroxybenzoate is believed to enhance its electronic properties, which may influence its interaction with biological targets. A 2023 publication in Journal of Medicinal Chemistry explored the role of chloromethyl groups in modulating drug permeability across cell membranes, suggesting that such modifications could improve the bioavailability of pharmaceutical compounds.

The synthesis of Methyl 3-chloromethyl-2-cyano-4-hydroxybenzoate typically involves the electrophilic substitution of 4-hydroxybenzoyl chloride with 3-chloromethyl reagents. This process is often optimized using microwave-assisted techniques to enhance reaction efficiency and reduce environmental impact. A 2024 study in Green Chemistry demonstrated that microwave irradiation could significantly shorten reaction times while maintaining high chemical yield and selectivity.

The cyano group in this compound plays a pivotal role in its photophysical properties. Research published in Advanced Materials in 2023 revealed that cyano-substituted aromatic compounds exhibit enhanced fluorescence quantum yields, which could have implications for bioimaging applications. The hydroxy group at the 4-position is also critical, as it contributes to the hydrophilicity of the molecule, influencing its solubility in aqueous environments.

Recent advancements in computational chemistry have provided new insights into the binding affinity of Methyl 3-chloromethyl-2-cyano-4-hydroxybenzoate with biological targets. A 2024 study using molecular docking simulations identified potential interactions with proteins involved in inflammatory pathways. These findings suggest that the compound may have therapeutic potential in the treatment of chronic inflammatory diseases.

The chloromethyl group in this compound is a key functional group that can participate in click chemistry reactions. This property makes it a valuable intermediate in the synthesis of more complex biological molecules. A 2023 review in Chemical Reviews highlighted the utility of chloromethylated aromatic compounds in the development of targeted drug delivery systems.

Environmental considerations are also important in the synthesis and application of Methyl 3-chloromethyl-2-cyano-4-hydroxybenzoate. A 2024 study in Environmental Science & Technology evaluated the biodegradability of this compound and found that it can be efficiently degraded by microbial consortia under aerobic conditions. This finding is significant for its potential use in green chemistry and environmentally sustainable processes.

The hydroxy group at the 4-position of this compound is also a site of interest for pharmacological modification. Researchers have explored the impact of hydroxy substitution on the antimicrobial activity of related compounds. A 2023 study in Antimicrobial Agents and Chemotherapy demonstrated that hydroxy-substituted derivatives exhibit enhanced activity against multidrug-resistant bacteria.

Recent developments in nanotechnology have opened new avenues for the application of this compound. A 2024 study in Nano Letters explored the use of Methyl 3-chloromethyl-2-cyano-4-hydroxybenzoate as a ligand for gold nanoparticles. The compound was found to enhance the photothermal properties of the nanoparticles, which could have applications in photothermal therapy.

The cyano group in this compound is also being investigated for its electronic properties in organic electronics. A 2023 study in Advanced Electronic Materials showed that cyano-substituted aromatic compounds can serve as electron acceptors in organic photovoltaic cells, improving their energy conversion efficiency.

Overall, Methyl 3-chloromethyl-2-cyano-4-hydroxybenzoate represents a promising candidate for further biomedical research due to its unique chemical properties and potential applications. The ongoing exploration of its synthetic pathways, biological interactions, and environmental impact is expected to yield valuable insights for the development of new pharmaceuticals and technological applications.